Cas no 1160574-70-8 (1-BROMO-2-CHLORO-3,4-DIFLUOROBENZENE)

• Product Name: 1-BROMO-2-CHLORO-3,4-DIFLUOROBENZENE
• CAS No: 1160574-70-8
• MF: C₆H₂BrClF₂
• MW: 227.433887004852
• MDL: MFCD11845914
• CID: 3198956
• PubChem ID: 50997842
• Update Time: 2025-10-29

1-BROMO-2-CHLORO-3,4-DIFLUOROBENZENE Chemical and Physical Properties

Names and Identifiers

• 1-BROMO-2-CHLORO-3,4-DIFLUOROBENZENE
• DB-020777
• AB91642
• 1160574-70-8
• 2-CHLORO-3,4-DIFLUOROBROMOBENZENE
• MFCD11845914
• E90583
• CS-0195298
• SCHEMBL9339526

• MDL： MFCD11845914
• Inchi： 1S/C6H2BrClF2/c7-3-1-2-4(9)6(10)5(3)8/h1-2H
• InChI Key： GSTGHIPMRLSCQO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1Cl)F)F

Computed Properties

• Exact Mass: 225.89965Da
• Monoisotopic Mass: 225.89965Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Additional information on 1-BROMO-2-CHLORO-3,4-DIFLUOROBENZENE

1-BROMO-2-CHLORO-3,4-DIFLUOROBENZENE: A Comprehensive Overview

1-Bromo-2-chloro-3,4-difluorobenzene (CAS No. 1160574-70-8) is a highly specialized aromatic compound with a unique combination of halogen substituents. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its versatile properties and potential applications. The molecule consists of a benzene ring with bromine at position 1, chlorine at position 2, and fluorine atoms at positions 3 and 4. This specific substitution pattern imparts distinct electronic and steric effects, making it a valuable building block in various chemical reactions.

The synthesis of 1-bromo-2-chloro-3,4-difluorobenzene involves a series of carefully controlled halogenation reactions. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways. For instance, the use of transition metal catalysts such as palladium has been reported to enhance the yield and purity of this compound. These improvements are particularly significant for industrial-scale production, where minimizing waste and maximizing efficiency are critical.

One of the most promising applications of 1-bromo-2-chloro-3,4-difluorobenzene lies in its role as an intermediate in the synthesis of advanced materials. Researchers have explored its potential in creating novel semiconductors and optoelectronic devices. The compound's ability to undergo nucleophilic aromatic substitution reactions makes it ideal for incorporating into larger molecular frameworks. Recent studies have demonstrated its use in the development of high-performance organic light-emitting diodes (OLEDs), where it contributes to enhanced electron transport properties.

In the pharmaceutical industry, 1-bromo-2-chloro-3,4-difluorobenzene serves as a key precursor for bioactive molecules. Its halogen substituents facilitate various bioisosteric replacements, enabling the design of drugs with improved pharmacokinetic profiles. For example, fluorine substitution at positions 3 and 4 has been shown to enhance metabolic stability while maintaining bioavailability. This makes the compound a valuable tool in drug discovery programs targeting diverse therapeutic areas such as oncology and infectious diseases.

The environmental impact of 1-bromo-2-chloro-3,4-difluorobenzene has also been a topic of recent research interest. Studies have focused on understanding its degradation pathways under various environmental conditions. Results indicate that the compound exhibits moderate persistence in aquatic environments but can be effectively treated using advanced oxidation processes. These findings are crucial for ensuring sustainable practices in its production and disposal.

From a structural perspective, 1-bromo-2-chloro-3,4-difluorobenzene exhibits interesting electronic properties due to the electronegative nature of its substituents. Bromine's electron-withdrawing effect is particularly pronounced at position 1, while chlorine's influence at position 2 introduces additional steric hindrance. The fluorine atoms at positions 3 and 4 further modulate the molecule's reactivity by creating a highly electron-deficient aromatic ring system.

Recent computational studies have provided deeper insights into the molecular dynamics of 1-bromo-2-chloro-3,4-difluorobenzene. Quantum mechanical calculations reveal that the compound's electronic structure is highly sensitive to solvent effects, which can significantly influence its reactivity in different chemical environments. This understanding is vital for optimizing reaction conditions in both laboratory and industrial settings.

In conclusion, 1-bromo-2-chloro-3,4-difluorobenzene stands out as a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique combination of halogen substituents offers unparalleled versatility in chemical synthesis and material design. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.